Cas no 211172-52-0 (2-Amino-3-hydroxybenzonitrile)

• Product Name: 2-Amino-3-hydroxybenzonitrile
• CAS No: 211172-52-0
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD11616259
• CID: 834982
• PubChem ID: 15906336
• Update Time: 2025-06-12

2-Amino-3-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-hydroxybenzonitrile
• Benzonitrile, 2-amino-3-hydroxy-
• 2-amino-3-cyanophenol
• 2-Amino-3-hydroxy-benzonitrile
• 2-CYANO-6-HYDROXYANILINE
• 6-cyano-2-hydroxyaniline
• F2147-0182
• JJWWVLVYSOCRPL-UHFFFAOYSA-N
• 0783AB
• RP20114
• MB09969
• AK119984
• ST2404117
• 211172-52-0
• MFCD11616259
• SY101640
• C74010
• EN300-238946
• DS-6143
• AKOS005206762
• DTXSID60579287
• SCHEMBL944242

• MDL： MFCD11616259
• Inchi： 1S/C7H6N2O/c8-4-5-2-1-3-6(10)7(5)9/h1-3,10H,9H2
• InChI Key： JJWWVLVYSOCRPL-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C#N)C=1N

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70

Experimental Properties

• PSA: 70.04000
• LogP: 1.42728

2-Amino-3-hydroxybenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Amino-3-hydroxybenzonitrile

Introduction to 2-Amino-3-hydroxybenzonitrile (CAS No. 211172-52-0)

2-Amino-3-hydroxybenzonitrile (CAS No. 211172-52-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-hydroxy-2-aminobenzonitrile, is characterized by its unique molecular structure, which includes an amino group (-NH₂), a hydroxyl group (-OH), and a cyano group (-CN) attached to a benzene ring. These functional groups confer specific chemical properties and reactivity, making 2-Amino-3-hydroxybenzonitrile a valuable intermediate in various synthetic pathways and biological applications.

The molecular formula of 2-Amino-3-hydroxybenzonitrile is C₈H₇N₂O, and its molecular weight is approximately 149.16 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for a wide range of applications, from synthetic chemistry to drug discovery.

In the realm of synthetic chemistry, 2-Amino-3-hydroxybenzonitrile serves as a key building block for the synthesis of more complex molecules. The presence of the amino and hydroxyl groups allows for diverse functionalization through reactions such as nucleophilic substitution, condensation, and coupling reactions. For instance, the amino group can participate in amide formation or Schiff base formation, while the hydroxyl group can be converted into esters or ethers. These transformations are crucial for the development of new materials and pharmaceuticals.

In biological research, 2-Amino-3-hydroxybenzonitrile has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of 2-Amino-3-hydroxybenzonitrile exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The cyano group in the molecule plays a crucial role in enhancing its binding affinity to these enzymes.

Beyond its enzymatic inhibition properties, 2-Amino-3-hydroxybenzonitrile has also been investigated for its antioxidant and anti-inflammatory effects. Studies have shown that it can scavenge free radicals and reduce oxidative stress, which are contributing factors to many chronic diseases such as cardiovascular disease and neurodegenerative disorders. The hydroxyl group in the molecule is believed to contribute to its antioxidant activity by facilitating hydrogen bonding and electron transfer.

In the pharmaceutical industry, 2-Amino-3-hydroxybenzonitrile is used as an intermediate in the synthesis of various drugs. Its ability to undergo selective functionalization makes it an attractive starting material for the development of novel therapeutics. For instance, it has been used in the synthesis of antiviral agents, anti-inflammatory drugs, and neuroprotective compounds. The versatility of this compound allows researchers to tailor its properties to meet specific therapeutic needs.

The safety profile of 2-Amino-3-hydroxybenzonitrile is an important consideration in both research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is important to follow standard laboratory safety protocols when working with this compound to ensure the well-being of researchers and workers.

In conclusion, 2-Amino-3-hydroxybenzonitrile (CAS No. 211172-52-0) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and reactivity make it a valuable tool for synthetic chemists and biologists alike. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific endeavors.